Cas no 80436-90-4 (2-Cyclopenten-1-one, 2-acetyl-)
80436-90-4 structure
Product Name:2-Cyclopenten-1-one, 2-acetyl-
CAS No:80436-90-4
MF:C7H8O2
MW:124.137222290039
CID:705632
PubChem ID:12741945
Update Time:2025-04-19
2-Cyclopenten-1-one, 2-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 2-acetyl-
- 2-acetylcyclopent-2-en-1-one
- SCHEMBL13508754
- DTXSID60508658
- acetylcyclopentenone
- 80436-90-4
-
- Inchi: 1S/C7H8O2/c1-5(8)6-3-2-4-7(6)9/h3H,2,4H2,1H3
- InChI Key: IORSDMUEBMOLDG-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)=O)=CCC1
Computed Properties
- Exact Mass: 124.052429494g/mol
- Monoisotopic Mass: 124.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 34.1Ų
2-Cyclopenten-1-one, 2-acetyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
80436-90-4 (2-Cyclopenten-1-one, 2-acetyl-) Related Products
- 2758-18-1(3-methylcyclopent-2-en-1-one)
- 25564-22-1(2-pentylcyclopent-2-en-1-one)
- 488-10-8(cis-jasmone)
- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
- 16112-10-0(1-(cyclopent-1-en-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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